Cas no 695-94-3 (1H-Imidazole-1-ethanol,4,5-dihydro-2-methyl-)

1H-Imidazole-1-ethanol,4,5-dihydro-2-methyl- structure
695-94-3 structure
Product Name:1H-Imidazole-1-ethanol,4,5-dihydro-2-methyl-
CAS No:695-94-3
MF:C6H12N2O
MW:128.172281265259
CID:515721
PubChem ID:69669
Update Time:2025-04-19

1H-Imidazole-1-ethanol,4,5-dihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-1-ethanol,4,5-dihydro-2-methyl-
    • 2-(2-methyl-2-imidazolin-1-yl)ethanol
    • 2-(2-methyl-4,5-dihydroimidazol-1-yl)ethanol
    • 2-(2-methyl-4,5-dihydro-1H-imidazol-1-yl)ethanol
    • N-hydroxyethyl-2-methylimidazoline
    • 4,5-Dihydro-2-methyl-1H-imidazole-1-ethanol
    • EINECS 211-784-0
    • 1-(2-hydroxyethyl)-2-methyl-2-imidazoline
    • SCHEMBL1831917
    • 1h-imidazole-1-ethanol, 4,5-dihydro-2-methyl-
    • NS00041924
    • 2-(2-Methyl-4,5-dihydro-1H-imidazol-1-yl)ethan-1-ol
    • PRC6ZQ3KZ9
    • CDUGROIHQRGVJS-UHFFFAOYSA-N
    • DTXSID60219732
    • 695-94-3
    • Inchi: 1S/C6H12N2O/c1-6-7-2-3-8(6)4-5-9/h9H,2-5H2,1H3
    • InChI Key: CDUGROIHQRGVJS-UHFFFAOYSA-N
    • SMILES: OCCN1C(C)=NCC1

Computed Properties

  • Exact Mass: 128.09506
  • Monoisotopic Mass: 128.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 35.8A^2

Experimental Properties

  • Density: 1.14
  • Boiling Point: 274.1°C at 760 mmHg
  • Flash Point: 119.6°C
  • Refractive Index: 1.541
  • PSA: 35.83
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